Cas no 1396626-10-0 (1-(furan-2-carbonyl)-4-{2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carbonyl}piperazine)

• Product Name: 1-(furan-2-carbonyl)-4-{2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carbonyl}piperazine
• CAS No: 1396626-10-0
• MF: C₁₈H₁₅F₃N₆O₃
• MW: 420.345313310623
• CID: 6584988
• PubChem ID: 71791542
• Update Time: 2025-06-30

1-(furan-2-carbonyl)-4-{2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carbonyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(furan-2-carbonyl)-4-{2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carbonyl}piperazine
• 1396626-10-0
• VU0538959-1
• furan-2-yl-[4-[2-[4-(trifluoromethyl)phenyl]tetrazole-5-carbonyl]piperazin-1-yl]methanone
• AKOS024541495
• (4-(furan-2-carbonyl)piperazin-1-yl)(2-(4-(trifluoromethyl)phenyl)-2H-tetrazol-5-yl)methanone
• F6237-2798
• 1-(furan-2-carbonyl)-4-{2-[4-(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole-5-carbonyl}piperazine

• Inchi： 1S/C18H15F3N6O3/c19-18(20,21)12-3-5-13(6-4-12)27-23-15(22-24-27)17(29)26-9-7-25(8-10-26)16(28)14-2-1-11-30-14/h1-6,11H,7-10H2
• InChI Key： KCMJNUUFWWCMEQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)N1N=NC(C(N2CCN(C(C3=CC=CO3)=O)CC2)=O)=N1)(F)F

Computed Properties

• Exact Mass: 420.11577285g/mol
• Monoisotopic Mass: 420.11577285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 97.4Ų

Additional information on 1-(furan-2-carbonyl)-4-{2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carbonyl}piperazine

1-(Furan-2-carbonyl)-4-{2-[4-(Trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole-5-carbonyl}Piperazine: A Comprehensive Overview

The compound with CAS No. 1396626-10-0, known as 1-(furan-2-carbonyl)-4-{2-[4-(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole-5-carbonyl}piperazine, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising properties, making it a subject of interest in both academic and industrial settings.

The molecular structure of this compound is characterized by the presence of a piperazine ring system, which serves as the central scaffold. Attached to this piperazine ring are two distinct substituents: a furan-2-carbonyl group and a tetrazole moiety. The tetrazole group itself is further substituted with a trifluoromethylphenyl group at the 4-position of the phenyl ring. This combination of functional groups imparts unique electronic and steric properties to the molecule, rendering it suitable for diverse applications.

Recent studies have highlighted the potential of this compound in the field of drug discovery. The tetrazole moiety is known for its ability to act as a bioisostere for carboxylic acids, offering improved pharmacokinetic properties such as enhanced bioavailability and stability. The presence of the trifluoromethyl group further enhances the lipophilicity of the molecule, which is often desirable in drug candidates to improve their ability to cross biological membranes.

The furan ring in the molecule contributes to its aromaticity and conjugation, which can influence the electronic properties of the compound. This feature is particularly advantageous in applications where electron transfer or redox activity is critical, such as in materials science or electrochemistry. Recent research has explored the use of similar compounds in organic electronics, where their ability to facilitate charge transport makes them promising candidates for next-generation devices.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the tetrazole derivative followed by its coupling with the piperazine ring system. The introduction of the trifluoromethylphenyl group requires careful control over reaction conditions to ensure selectivity and yield. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such complex molecules.

In terms of biological activity, this compound has shown potential as a modulator of various cellular pathways. Its ability to interact with specific protein targets makes it a candidate for therapeutic interventions in diseases such as cancer or inflammatory disorders. Preclinical studies have demonstrated its efficacy in inhibiting key enzymes involved in these pathways, although further research is required to fully understand its mechanism of action and toxicity profile.

The structural versatility of this compound also lends itself to applications in supramolecular chemistry and materials science. The tetrazole group can act as a binding site for metal ions, enabling the formation of coordination complexes with potential applications in catalysis or sensing technologies. Additionally, the piperazine ring can serve as a platform for constructing macrocyclic structures or self-assembling systems.

In conclusion, 1-(furan-2-carbonyl)-4-{2-[4-(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole-5-carbonyl}piperazine represents a fascinating example of how complex molecular architectures can be harnessed for diverse applications. Its unique combination of functional groups and structural features positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions across multiple disciplines.